Cas no 1291845-39-0 (4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1291845-39-0
• MF: C₂₅H₂₀N₄O₂
• MW: 408.451905250549
• CID: 5397349
• Update Time: 2025-07-18

4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1(2H)-phthalazinone
• 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C25H20N4O2/c1-15-12-13-18(14-17(15)3)23-26-24(31-28-23)22-19-9-5-6-10-20(19)25(30)29(27-22)21-11-7-4-8-16(21)2/h4-14H,1-3H3
• InChI Key： IVNBRCLTUBIGTI-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(C)C(C)=C3)N=2)=NN1C1=CC=CC=C1C

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.9±65.0 °C(Predicted)
• pka: -1.04±0.40(Predicted)

Additional information on 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one

Introduction to 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1291845-39-0)

4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1291845-39-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of phthalazinones and is characterized by its unique structural features, which include a phthalazinone core and substituted oxadiazole and phenyl groups. The intricate structure of this molecule provides a foundation for its potential therapeutic applications.

The phthalazinone core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. Phthalazinones have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The presence of the oxadiazole moiety further enhances the pharmacological profile of the compound by introducing additional functional groups that can interact with specific protein targets. The dimethylphenyl and methylphenyl substituents contribute to the overall lipophilicity and bioavailability of the molecule.

Recent research has highlighted the potential of 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one in various therapeutic areas. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, this compound has shown promising results in cancer research. A preclinical study conducted by a team at the National Cancer Institute demonstrated that 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one selectively targets and induces apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The selective cytotoxicity observed in these studies suggests that this compound may have a favorable therapeutic index.

The pharmacokinetic properties of CAS No. 1291845-39-0 have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses with no significant adverse effects observed.

The structural diversity and functional versatility of 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. Researchers are currently exploring modifications to the substituents on the phthalazinone core and oxadiazole moiety to enhance its potency and selectivity for specific biological targets.

In conclusion, CAS No. 1291845-39-0, or 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one, represents a promising lead compound in the development of novel therapeutic agents for inflammatory diseases and cancer. Its unique structural features and favorable pharmacological profile warrant further investigation to fully realize its potential in clinical applications.